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Compound of Interest

Compound Name:
4-Chloro-2-fluorobenzenesulfonyl

chloride

Cat. No.: B116184 Get Quote

An In-Depth Technical Guide to 4-Chloro-2-fluorobenzenesulfonyl Chloride for Researchers

and Drug Development Professionals

Introduction
4-Chloro-2-fluorobenzenesulfonyl chloride is a critical chemical intermediate, valued for its

role as a versatile building block in medicinal chemistry and organic synthesis. Its distinct

substitution pattern on the phenyl ring, featuring both chloro and fluoro groups, presents a

unique scaffold for chemists. These electron-withdrawing halogen substituents significantly

influence the physicochemical properties of derivative compounds, such as the acidity of a

resulting sulfonamide proton, membrane permeability, and metabolic stability. Such modulation

is key for structure-activity relationship (SAR) studies, making this compound a valuable tool in

the development of novel bioactive molecules and therapeutic agents.[1]

Physicochemical Properties
A clear understanding of the physical and chemical characteristics of 4-Chloro-2-
fluorobenzenesulfonyl chloride is fundamental for its effective use in research and synthesis.
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Property Value Source(s)

CAS Number 141337-26-0 [2][3][4]

Molecular Formula C₆H₃Cl₂FO₂S [3][4]

Molecular Weight 229.06 g/mol [2][3][4]

Appearance
White to light brown crystalline

solid or powder
[5][6]

Melting Point 34-38 °C [2][6][7][8]

Boiling Point 257.4 ± 20.0 °C at 760 Torr [6][7]

Purity Typically ≥97% [2][4][8]

Sensitivity Moisture Sensitive [6][7]

Commercial Availability
4-Chloro-2-fluorobenzenesulfonyl chloride is available from several chemical suppliers,

though stock and availability can vary. Researchers are advised to contact suppliers directly for

current pricing, packaging, and lead times. It is important to note that some listings may

indicate a product has been discontinued from a particular catalog, such as Sigma-Aldrich, but

it remains available from other specialized manufacturers.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/555983
https://www.scbt.com/p/4-chloro-2-fluorobenzenesulfonyl-chloride-141337-26-0
https://www.calpaclab.com/4-chloro-2-fluorobenzenesulfonyl-chloride-min-97-1-gram/ala-c167209-1g
https://www.scbt.com/p/4-chloro-2-fluorobenzenesulfonyl-chloride-141337-26-0
https://www.calpaclab.com/4-chloro-2-fluorobenzenesulfonyl-chloride-min-97-1-gram/ala-c167209-1g
https://www.sigmaaldrich.com/HK/zh/product/aldrich/555983
https://www.scbt.com/p/4-chloro-2-fluorobenzenesulfonyl-chloride-141337-26-0
https://www.calpaclab.com/4-chloro-2-fluorobenzenesulfonyl-chloride-min-97-1-gram/ala-c167209-1g
https://jiuzhoua.lookchem.com/products/CasNo-141337-26-0-4-CHLORO-2-FLUOROBENZENESULFONYL-CHLORIDE-29512541.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3293603.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/555983
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3293603.htm
https://chemdad.com/index.php?c=article&id=80323
https://www.sigmaaldrich.com/HK/zh/product/aldrich/555983
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3293603.htm
https://chemdad.com/index.php?c=article&id=80323
https://www.sigmaaldrich.com/HK/zh/product/aldrich/555983
https://www.calpaclab.com/4-chloro-2-fluorobenzenesulfonyl-chloride-min-97-1-gram/ala-c167209-1g
https://www.sigmaaldrich.com/HK/zh/product/aldrich/555983
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3293603.htm
https://chemdad.com/index.php?c=article&id=80323
https://www.benchchem.com/product/b116184?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/555983
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Typical Purity Notes

Sigma-Aldrich 97%

Product is listed as

discontinued, but technical and

safety data are still available.

[2][8]

Santa Cruz Biotechnology N/A
Listed as a biochemical for

proteomics research.[3]

Zhejiang Jiuzhou Chem Co.,

Ltd
99%

Available in bulk quantities (1-

100 Metric Ton/Day capacity).

[5]

Aladdin Scientific min 97%

Available in smaller quantities

(e.g., 1 gram). For professional

lab use only.[4]

Alfa Aesar (part of Thermo

Fisher)
99%

Available for R&D and

laboratory users.[9]

BOC Sciences N/A
Offered as a useful research

chemical.[10]

Core Applications in Drug Discovery and Organic
Synthesis
The primary utility of 4-Chloro-2-fluorobenzenesulfonyl chloride lies in its function as a

precursor for synthesizing sulfonamides. The sulfonyl chloride moiety is highly electrophilic and

readily reacts with primary or secondary amines in a nucleophilic substitution reaction to form a

stable sulfonamide bond.[1] This reaction is a cornerstone of medicinal chemistry, used to

create libraries of compounds for screening and SAR studies.

A notable application is in the synthesis of kinase inhibitors, where the unique electronic

properties of the substituted phenyl ring can be exploited to fine-tune binding affinities and

pharmacokinetic profiles.[1] For example, it has been used to synthesize compounds like [1-(4-

chloro-2-fluorophenylsulfonyl) piperidin-4-yl] diphenylmethanol.[2][7][8]
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Synthesis of N-Substituted Sulfonamides: A
Prototypical Workflow
The formation of a sulfonamide from 4-Chloro-2-fluorobenzenesulfonyl chloride is a robust

and well-established synthetic transformation. The process involves the reaction of the sulfonyl

chloride with a desired amine, typically in the presence of a non-nucleophilic base to neutralize

the hydrogen chloride (HCl) byproduct.[1]
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Reactants:
- 4-Chloro-2-fluorobenzenesulfonyl chloride

- Primary/Secondary Amine (R-NH₂)
- Base (e.g., Triethylamine)

Dissolve in
Aprotic Solvent

(e.g., Dichloromethane)

1. Combine

Stir at 0°C to Room Temp
(Nucleophilic Substitution)

2. React

Aqueous Workup
(e.g., Wash with dilute HCl, NaHCO₃, brine)

3. Quench & Extract

Purification
(e.g., Flash Chromatography)

4. Isolate

Final Product:
N-substituted-4-chloro-2-fluorobenzenesulfonamide

5. Characterize

Click to download full resolution via product page

Caption: Workflow for the synthesis of N-substituted sulfonamides.
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Experimental Protocol: General Synthesis of a
Sulfonamide Derivative

Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve the primary or secondary amine (1.0 equivalent) and a non-nucleophilic base such

as triethylamine or pyridine (1.2 equivalents) in a suitable anhydrous aprotic solvent (e.g.,

dichloromethane, THF, or acetonitrile).

Reaction Initiation: Cool the solution to 0 °C using an ice bath. To this stirred solution, add a

solution of 4-Chloro-2-fluorobenzenesulfonyl chloride (1.05 equivalents) in the same

solvent dropwise over 10-15 minutes.

Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and

stir for 2-16 hours. Monitor the reaction progress using an appropriate technique, such as

Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup: Upon completion, dilute the reaction mixture with the solvent. Wash the organic

layer sequentially with a weak acid (e.g., 1M HCl), saturated sodium bicarbonate (NaHCO₃)

solution, and brine.

Isolation: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄),

filter, and concentrate the solvent under reduced pressure to yield the crude product.

Purification: Purify the crude residue using flash column chromatography or recrystallization

to obtain the final N-substituted-4-chloro-2-fluorobenzenesulfonamide.

Safety, Handling, and Storage
4-Chloro-2-fluorobenzenesulfonyl chloride is a corrosive and moisture-sensitive compound

that requires careful handling in a controlled laboratory environment.

GHS Hazard Information[2][6][8]
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Pictogram GHS05 (Corrosion)

Signal Word Danger

Hazard Statements
H314: Causes severe skin burns and eye

damage.

Precautionary Statements
P260, P280, P303+P361+P353, P304+P340,

P305+P351+P338, P363, P405, P501

Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling this chemical:

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[2][11]

Skin Protection: Use chemical-resistant gloves (e.g., nitrile) and wear impervious, flame-

resistant protective clothing.[11]

Respiratory Protection: If working outside a fume hood or if exposure limits are exceeded,

use a full-face respirator with appropriate cartridges (e.g., Type P3, EN 143).[2]

First Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Seek

immediate medical attention.[12][13]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of

water or shower for at least 15 minutes. Seek immediate medical attention.[12][13][14]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[12][13]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[12][13]

[14]

Storage and Handling
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[12]

Due to its moisture sensitivity, it should be stored under an inert gas like argon or nitrogen.[4]

[6][7]

Store locked up and away from incompatible materials.[11][13]
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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